Cas no 1370287-23-2 (3,5-difluoro-4-hydrazinylpyridine)

• Product Name: 3,5-difluoro-4-hydrazinylpyridine
• CAS No: 1370287-23-2
• MF: C₅H₅F₂N₃
• MW: 145.110107183456
• CID: 6204773
• PubChem ID: 91618398
• Update Time: 2025-06-27

3,5-difluoro-4-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-hydrazinylpyridine
• EN300-1834401
• 1370287-23-2

• Inchi： 1S/C5H5F2N3/c6-3-1-9-2-4(7)5(3)10-8/h1-2H,8H2,(H,9,10)
• InChI Key： UYWZPANCALXRPI-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1NN)F

Computed Properties

• Exact Mass: 145.04515350g/mol
• Monoisotopic Mass: 145.04515350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-difluoro-4-hydrazinylpyridine

Introduction to 3,5-Difluoro-4-hydrazinylpyridine (CAS No. 1370287-23-2)

3,5-Difluoro-4-hydrazinylpyridine (CAS No. 1370287-23-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are known for their biological activities and pharmacological properties.

The chemical structure of 3,5-difluoro-4-hydrazinylpyridine consists of a pyridine ring substituted with two fluorine atoms at the 3 and 5 positions and a hydrazine group at the 4 position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for a wide range of applications.

In the realm of medicinal chemistry, 3,5-difluoro-4-hydrazinylpyridine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 3,5-difluoro-4-hydrazinylpyridine exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in many cellular processes and diseases such as cancer.

The hydrazine group in 3,5-difluoro-4-hydrazinylpyridine is particularly noteworthy due to its reactivity and ability to form covalent bonds with other molecules. This property has been leveraged in the development of prodrugs and conjugates that can enhance the pharmacokinetic and pharmacodynamic profiles of therapeutic agents. Additionally, the fluorine atoms at the 3 and 5 positions contribute to the molecule's lipophilicity and metabolic stability, which are crucial factors in drug design.

Beyond its potential as a drug candidate, 3,5-difluoro-4-hydrazinylpyridine has also found applications in synthetic chemistry as a building block for more complex molecules. Its unique reactivity profile makes it a valuable intermediate in the synthesis of various heterocyclic compounds and bioactive molecules. Researchers have utilized this compound to develop novel synthetic routes that offer improved yields and selectivities compared to traditional methods.

In the context of materials science, 3,5-difluoro-4-hydrazinylpyridine has been investigated for its potential use in the development of functional materials. The presence of the hydrazine group allows for easy modification and functionalization, making it suitable for applications such as polymer synthesis and the creation of stimuli-responsive materials. These materials have potential uses in areas such as drug delivery systems and smart textiles.

To further understand the properties and behavior of 3,5-difluoro-4-hydrazinylpyridine, researchers have employed a variety of analytical techniques. Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy have been used to characterize the molecular structure and confirm the presence of key functional groups. Additionally, computational studies using molecular modeling software have provided insights into the electronic properties and reactivity patterns of this compound.

The synthesis of 3,5-difluoro-4-hydrazinylpyridine typically involves multistep processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halopyridines followed by hydrazination steps. Recent advancements in green chemistry have led to the development of more environmentally friendly methods that minimize waste generation and energy consumption.

In conclusion, 3,5-difluoro-4-hydrazinylpyridine (CAS No. 1370287-23-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity profile make it an attractive candidate for drug discovery, synthetic chemistry, and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.